Cas no 2091157-62-7 (1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene)

• Product Name: 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene
• CAS No: 2091157-62-7
• MF: C₈H₆BrClF₂O
• MW: 271.486447811127
• CID: 5173913
• Update Time: 2025-10-19

1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene

• Inchi： 1S/C8H6BrClF2O/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,8H,1H3
• InChI Key： JOUXYWFNEZHIGQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(F)F)=CC(Cl)=C1OC

Additional information on 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene

Comprehensive Overview of 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene (CAS No. 2091157-62-7)

1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene (CAS No. 2091157-62-7) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its role as a versatile intermediate in organic synthesis. Its molecular structure, featuring a methoxy group at the 2-position, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for advanced chemical transformations.

The growing demand for halogenated benzene derivatives in drug discovery and material science has propelled interest in compounds like 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene. Researchers are particularly focused on its potential in designing fluorinated pharmaceuticals, where the difluoromethyl group can improve metabolic stability and bioavailability. Additionally, its bromo and chloro substituents offer strategic sites for further functionalization, enabling the synthesis of complex molecules with tailored properties.

In the context of sustainable chemistry, 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene aligns with the industry's shift toward green synthesis methodologies. Recent studies highlight its utility in catalyzed C-C bond formation, reducing the need for harsh reagents. This aligns with the broader trend of minimizing environmental impact while maintaining high yields and selectivity. As such, this compound is increasingly featured in publications exploring atom-efficient reactions and catalytic processes.

Another area of interest is the compound's role in agrochemical innovation. The difluoromethyl moiety is known to enhance the bioactivity of pesticides and herbicides. With rising global concerns about crop protection and food security, 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene is being investigated for its potential in developing next-generation low-toxicity agrochemicals. Its structural features may contribute to formulations that target specific pests while minimizing off-target effects.

From a technical perspective, the synthesis and handling of 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene require expertise in halogenation techniques and fluorine chemistry. Analytical methods such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structure. These aspects are frequently discussed in forums and publications, reflecting the compound's relevance in high-precision chemical manufacturing.

In summary, 1-Bromo-3-chloro-5-(difluoromethyl)-2-methoxy-benzene (CAS No. 2091157-62-7) represents a multifaceted tool for modern chemistry. Its applications span pharmaceutical R&D, agrochemical design, and sustainable synthesis, addressing key challenges in these fields. As research continues to uncover its potential, this compound is poised to remain a focal point in innovative chemical solutions.